Cas no 395100-10-4 (1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-)
395100-10-4 structure
Product Name:1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-
CAS No:395100-10-4
MF:C14H9FN2O2
MW:256.231866598129
CID:1509308
PubChem ID:22260722
Update Time:2025-04-21
1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)-
- 3-(4-Fluorophenyl)-1H-5-indazolecarboxylic Acid
- SWKOAXRGAIFGCP-UHFFFAOYSA-N
- CHEMBL3986545
- 395100-10-4
- E80450
- 3-(4-Fluorophenyl)-1H-Indazole-5-Carboxylic Acid
- SCHEMBL2862381
-
- Inchi: 1S/C14H9FN2O2/c15-10-4-1-8(2-5-10)13-11-7-9(14(18)19)3-6-12(11)16-17-13/h1-7H,(H,16,17)(H,18,19)
- InChI Key: SWKOAXRGAIFGCP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C2C=C(C(=O)O)C=CC=2NN=1
Computed Properties
- Exact Mass: 256.06487
- Monoisotopic Mass: 256.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 65.98
1H-Indazole-5-carboxylic acid, 3-(4-fluorophenyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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